Cas no 83404-76-6 ((ent-15beta)-15-Hydroxy-19-trachylobanoic acid)
83404-76-6 structure
Product Name:(ent-15beta)-15-Hydroxy-19-trachylobanoic acid
CAS No:83404-76-6
MF:C20H30O3
MW:318.450406551361
CID:1998576
PubChem ID:101637364
Update Time:2025-04-21
(ent-15beta)-15-Hydroxy-19-trachylobanoic acid Chemical and Physical Properties
Names and Identifiers
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- (ent-15beta)-15-Hydroxy-19-trachylobanoic acid
- 15alpha-hydroxytrachyloban-19-oic acid
- DTXSID001101409
- 83404-76-6
- (4R,4aS,6aR,7R,7aR,8S,8aR,9aS,9bS)-Tetradecahydro-7-hydroxy-4,7a,9b-trimethyl-6a,8-methano-6aH-cyclopropa[b]phenanthrene-4-carboxylic acid
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- Inchi: 1S/C20H30O3/c1-17-6-4-7-18(2,16(22)23)13(17)5-8-20-10-12-11(9-14(17)20)19(12,3)15(20)21/h11-15,21H,4-10H2,1-3H3,(H,22,23)/t11-,12+,13+,14+,15+,17-,18-,19-,20-/m1/s1
- InChI Key: MHVNHDYWKUKRRJ-HSJBFBDPSA-N
- SMILES: O[C@@H]1[C@@]23CC[C@@H]4[C@@](C(=O)O)(C)CCC[C@@]4(C)[C@@H]2C[C@@H]2[C@H](C3)[C@@]21C
Computed Properties
- Exact Mass: 318.21949481g/mol
- Monoisotopic Mass: 318.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 602
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 57.5Ų
(ent-15beta)-15-Hydroxy-19-trachylobanoic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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